Mefexamide

• CAS No.: 1227-61-8
• Product Name: Mefexamide
• Molecular Formula: C15H24N2O3
• Molecular Weight: 280.36 g/mol
• IUPAC Name: N-[2-(diethylamino)ethyl]-2-(4-methoxyphenoxy)acetamide
• Standard InChI: InChI=1S/C15H24N2O3/c1-4-17(5-2)11-10-16-15(18)12-20-14-8-6-13(19-3)7-9-14/h6-9H,4-5,10-12H2,1-3H3,(H,16,18)
• Standard InChIKey: HUNIPYLVUPMFCZ-UHFFFAOYSA-N
• SMILES: CCN(CC)CCNC(=O)COC1=CC=C(C=C1)OC
• Canonical SMILES: CCN(CC)CCNC(=O)COC1=CC=C(C=C1)OC
• Appearance: Solid powder
• Description: Mefexamide, also known as mefexadyne and mexephenamide, is a central nervous system stimulant that is no longer marketed.
• Purity: >98% (or refer to the Certificate of Analysis)
• Related CAS: 3413-64-7 (mono-hydrochloride)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Mefexamide, Mefesamide, Perneuron, Peroxinorm, Timodyne, ANP-297, mefexadyne, mexephenamide
• Reference: 1: Zapletáiek M, Hübsch T, Zenatá L. The effect of mefexamide on some autonomic and psychological tests. Act Nerv Super (Praha). 1974 Aug;16(3):191-2. PubMed PMID: 4419551.; 2: Denber HC, Mohr CP. Mefexamide as an antiparkinson drug. (A double-blind study). Dis Nerv Syst. 1969 Apr;30(4):250-3. PubMed PMID: 4890010.; 3: Masquin A, Dumas R, Jallade S. [Clinical trial with a new antidepressive and anti-asthenia drug; Mefexamide]. J Med Lyon. 1967 Apr 5;48(118):617-27. French. PubMed PMID: 5619329.
• PubChem Compound: 4045
• Last Modified: Nov 11 2021